4-Methoxy-2-{[(4-methylphenyl)sulfonyl]methyl}-1-nitrobenzene

• IUPAC Name: 4-methoxy-2-[(4-methylphenyl)sulfonylmethyl]-1-nitrobenzene
• InChI: InChI=1S/C15H15NO5S/c1-11-3-6-14(7-4-11)22(19,20)10-12-9-13(21-2)5-8-15(12)16(17)18/h3-9H,10H2,1-2H3
• InChI Key: ZDDHRNFHTJFSKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC2=C(C=CC(=C2)OC)[N+](=O)[O-]
• Molecular Formula: C15H15NO5S
• Molecular Weight: 321.3 g/mol

Description

The compound “4-Methoxy-2-{[(4-methylphenyl)sulfonyl]methyl}-1-nitrobenzene” is a complex organic molecule. It contains a benzene ring, which is a cyclic compound with alternating double bonds, and has various functional groups attached to it, including a methoxy group (-OCH3), a nitro group (-NO2), and a sulfonyl group (-SO2-). The presence of these functional groups can significantly influence the compound’s chemical behavior.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For instance, the nitro group could be introduced through a nitration reaction, which involves treating benzene with a mixture of concentrated nitric and sulfuric acids. The methoxy group could be introduced through a Friedel-Crafts alkylation. The sulfonyl group could be introduced through a substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The benzene ring provides a planar, aromatic base for the molecule, while the various functional groups would add steric bulk and influence the overall shape of the molecule.

Chemical Reactions Analysis

The compound’s reactivity would be largely determined by its functional groups. For instance, the nitro group is electron-withdrawing, which means it would deactivate the benzene ring towards electrophilic aromatic substitution. The methoxy group, on the other hand, is electron-donating and would activate the benzene ring towards such reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of a nitro group could make the compound more polar and increase its boiling point. The methoxy group could increase the compound’s solubility in organic solvents.

Scientific Research Applications

Electrophilic Aromatic Substitution Reactions

The benzene ring in 4-methoxy-2-methyl-1-nitrobenzene undergoes electrophilic aromatic substitution reactions. These reactions involve the replacement of a hydrogen atom with an electrophile. Key steps include:

• .

Free Radical Bromination

4-Methoxy-2-methyl-1-nitrobenzene can undergo free radical bromination using N-bromosuccinimide (NBS). In this process:

• .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it were used as a drug, its mechanism of action would depend on how its functional groups interact with biological targets. Unfortunately, without more specific information, it’s difficult to predict the exact mechanism of action.

Future Directions

The future directions for research on this compound would depend on its intended applications. For instance, if it shows promise as a pharmaceutical, future research could focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.